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Compound of Interest

Compound Name: 3-Cyanocinnamic acid

CAS No.: 16642-93-6; 32858-79-0

Cat. No.: B2660063

Get Quote

An In-Depth Technical Guide to 3-Cyanocinnamic Acid (CAS 16642-93-6)

Authored by a Senior Application Scientist
This document serves as a comprehensive technical guide for researchers, chemists, and drug

development professionals on the properties, synthesis, and applications of 3-Cyanocinnamic
acid. As a versatile bifunctional molecule, its utility spans from a foundational building block in

medicinal chemistry to potential applications in advanced analytical techniques. This guide

provides not only procedural details but also the underlying scientific rationale to empower

researchers in their experimental design and execution.

Core Physicochemical Properties and
Specifications
3-Cyanocinnamic acid, systematically named (2E)-3-(3-Cyanophenyl)prop-2-enoic acid, is a

derivative of cinnamic acid featuring a nitrile group at the meta position of the phenyl ring.[1]

This substitution significantly influences its electronic properties and reactivity, making it a
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valuable intermediate in organic synthesis. The compound typically presents as a powder and

possesses a molecular weight of 173.17 g/mol .[1][2][3]

Proper storage and handling are critical for maintaining the integrity of the compound. It should

be stored in a dry place at room temperature or refrigerated at 2-8°C, protected from light and

air to prevent degradation.[1][3]

Table 1: Key Physicochemical Properties of 3-Cyanocinnamic Acid

Property Value Source(s)

CAS Number 16642-93-6 [1][2][4]

Molecular Formula C₁₀H₇NO₂ [1][2][3]

Molecular Weight 173.17 g/mol [1][2][3]

IUPAC Name
(2E)-3-(3-Cyanophenyl)prop-2-

enoic acid
[1]

Synonyms

3-(3-Cyanophenyl)acrylic acid,

trans-3-(3-Cyanophenyl)acrylic

acid

[1][3]

Appearance Powder [1]

Purity Typically ≥95% [2][3]

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane
[1]

Storage Conditions
2-8°C, protect from air and

light
[1]

Synthesis and Purification: A Validated Approach
The most reliable and common method for synthesizing cinnamic acid derivatives is the

Knoevenagel condensation.[5][6] This reaction provides a high-yielding and stereoselective

route to the desired trans (E) isomer, which is typically more stable and common than the cis

(Z) isomer.[7] The Doebner modification of this reaction, which uses pyridine as a catalyst and
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solvent, is particularly effective as it facilitates the decarboxylation of the intermediate malonic

acid derivative.[8][9]

The causality behind this choice of reaction lies in its efficiency. The reaction proceeds by the

formation of a carbanion from malonic acid, facilitated by a basic catalyst like pyridine. This

nucleophile then attacks the electrophilic carbonyl carbon of 3-cyanobenzaldehyde. A

subsequent dehydration and decarboxylation sequence yields the final α,β-unsaturated

carboxylic acid.

Experimental Protocol: Knoevenagel-Doebner Synthesis
This protocol is a self-validating system, incorporating in-process checks and final

characterization to ensure product identity and purity.

Materials:

3-Cyanobenzaldehyde

Malonic Acid

Pyridine (as solvent and catalyst)

Piperidine (as co-catalyst, a few drops)

Hydrochloric Acid (HCl), concentrated

Deionized Water

Ethanol (for recrystallization)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, combine 3-cyanobenzaldehyde (1.0 eq) and malonic acid (1.2 eq).

Solvent and Catalyst Addition: Add pyridine to dissolve the solids, followed by a few drops of

piperidine. The use of a slight excess of malonic acid ensures the complete consumption of
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the aldehyde. Piperidine, being a stronger base than pyridine, accelerates the initial

condensation step.

Reflux: Heat the reaction mixture to reflux (approx. 90-100°C) for 3-4 hours. The progress

can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of

the 3-cyanobenzaldehyde spot.

Workup and Precipitation: After cooling to room temperature, slowly pour the reaction

mixture into a beaker containing a mixture of crushed ice and concentrated HCl. This step

neutralizes the pyridine and protonates the carboxylate, causing the crude 3-
cyanocinnamic acid to precipitate out of the acidic aqueous solution.

Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid thoroughly with

cold deionized water to remove any residual pyridine hydrochloride and unreacted malonic

acid.

Purification: Purify the crude product by recrystallization from an appropriate solvent system,

such as an ethanol/water mixture. Dissolve the crude solid in a minimum amount of hot

ethanol and add hot water dropwise until turbidity persists. Allow the solution to cool slowly to

form pure crystals.

Drying and Characterization: Collect the purified crystals by vacuum filtration and dry them in

a vacuum oven. Characterize the final product by determining its melting point and acquiring

spectroscopic data (¹H NMR, ¹³C NMR, IR) to confirm its structure and purity. The large

coupling constant (typically ~16 Hz) between the vinylic protons in the ¹H NMR spectrum is a

key indicator of the desired trans configuration.[10]

Synthesis Workflow Diagram
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Caption: Knoevenagel-Doebner synthesis workflow for 3-Cyanocinnamic acid.

Key Applications in Research and Development
The unique trifunctional structure of 3-cyanocinnamic acid—comprising a carboxylic acid, a

nitrile, and an alkene—makes it a highly valuable and versatile building block in synthetic

chemistry.

A. Intermediate for Pharmacologically Active
Compounds
The primary application of 3-cyanocinnamic acid is as a scaffold in the synthesis of more

complex molecules with potential therapeutic value.[1] The different functional groups can be

selectively modified to build a diverse library of compounds.

Antifungal Agents: It has been utilized as a starting material for the synthesis of novel triazole

derivatives that exhibit antifungal activities.[1]

Dopamine Receptor Antagonists: The molecule serves as a precursor in the preparation of

tetrahydrobenzazepines, which have been investigated as dopamine receptor antagonists

for potential use as antipsychotics.[1]

Anticancer Research: While direct studies on 3-cyanocinnamic acid are limited, cinnamic

acid derivatives, in general, are a significant area of research in oncology.[11][12][13] They

have been shown to inhibit cancer cell proliferation through various mechanisms, including

the inhibition of monocarboxylate transporters (MCTs), which are crucial for cancer cell

metabolism.[12] The cyano-substituted cinnamate core is a key pharmacophore in this class

of inhibitors.

B. Potential as a MALDI Matrix
Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry is a cornerstone

technique in proteomics. The "matrix" is a small organic molecule that co-crystallizes with the

analyte (e.g., a peptide) and absorbs laser energy, facilitating a soft ionization of the analyte.

[14][15]
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Derivatives of cyanocinnamic acid, particularly α-cyano-4-hydroxycinnamic acid (CHCA), are

considered "gold standard" matrices for peptide and small protein analysis.[15][16][17] The key

properties of a good matrix are:

Strong absorption at the laser wavelength (typically 337 nm for nitrogen lasers).

Ability to co-crystallize with the analyte.

Vacuum stability.

Ability to donate a proton to the analyte upon irradiation.

While 3-cyanocinnamic acid is not a conventional MALDI matrix, its structural similarity to

proven matrices suggests it could be investigated for this purpose. The cinnamic acid

backbone provides the necessary chromophore for UV laser absorption. However, its proton

affinity and crystallization behavior with analytes would need to be empirically validated. The

absence of the 4-hydroxyl group, present in the highly effective CHCA, would likely alter its

proton-donating ability and overall performance.[18]

MALDI Fundamental Principle Diagram
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Caption: The fundamental process of Matrix-Assisted Laser Desorption/Ionization (MALDI).

Safety, Handling, and Hazard Information
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As a responsible scientist, adherence to strict safety protocols is non-negotiable. 3-
Cyanocinnamic acid is classified as a hazardous substance and must be handled with

appropriate care.

Table 2: Hazard Identification and Precautions

Hazard Statement GHS Classification
Precautionary
Measures

Source(s)

Harmful if swallowed Acute Toxicity, Oral

Do not eat, drink, or

smoke when using.

Wash hands

thoroughly after

handling.

[4]

Harmful in contact

with skin
Acute Toxicity, Dermal

Wear protective

gloves and clothing.
[4]

Causes skin irritation Skin Irritation

Avoid contact with

skin. Wash

contaminated clothing

before reuse.

[4]

Causes serious eye

irritation
Eye Irritation

Wear eye/face

protection (safety

glasses/goggles).

[4]

Harmful if inhaled
Acute Toxicity,

Inhalation

Avoid breathing dust.

Use only in a well-

ventilated area.

[4]

May cause respiratory

irritation

Specific Target Organ

Toxicity

Use in a chemical

fume hood.
[4]

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek immediate medical

attention.[19]
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Skin: Remove contaminated clothing and wash skin with plenty of soap and water.[19]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[19]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[19]

Engineering Controls: Work should be performed in a well-ventilated laboratory, preferably

within a chemical fume hood. An eyewash station and safety shower must be readily

accessible.[19]

Conclusion
3-Cyanocinnamic acid (CAS 16642-93-6) is a chemical intermediate of significant value to the

research and drug development community. Its straightforward synthesis via Knoevenagel

condensation allows for reliable access to this versatile building block. While its primary, field-

proven application lies in providing a molecular scaffold for the synthesis of bioactive

compounds, its structural relationship to established MALDI matrices presents an avenue for

future analytical research. A thorough understanding of its properties, synthetic routes, and

stringent safety requirements is essential for its effective and safe utilization in the laboratory.
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